Cas no 425-99-0 (2,2-Difluoromalonamide)
2,2-Difluoromalonamide is a fluorinated malonamide derivative characterized by the presence of two fluorine atoms at the 2-position of the malonamide backbone. This structural feature enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated heterocycles and pharmaceuticals. The electron-withdrawing effect of the fluorine atoms influences its physicochemical properties, improving solubility and metabolic stability in drug development applications. Its high purity and well-defined structure ensure reproducibility in synthetic routes. The compound is also of interest in materials science for designing advanced polymers and agrochemicals due to its unique electronic and steric properties.

2,2-Difluoromalonamide structure
Product name:2,2-Difluoromalonamide
2,2-Difluoromalonamide Chemical and Physical Properties
Names and Identifiers
-
- Propanediamide,2,2-difluoro-
- 2,2-DIFLUOROMALONAMIDE
- 2,2-difluoropropanediamide
- 2,2-Difluormalonamid
- 2,2-DIFLUORO-2-PHENYLACETIC ACID
- Difluor-malonsaeure-diamid
- difluoromalonadiamide
- difluoro-malonic acid diamide
- difluoropropanediamide
- Propanediamide,2,2-difluoro
- NCIOpen2_001578
- 425-99-0
- Z1203578477
- difluoromalonamide
- FT-0609238
- W10321
- C3H4F2N2O2
- CS-0047389
- AS-57787
- SCHEMBL473675
- NSC-92221
- EN300-1272571
- 4-((p-methoxybenzyl)amino)-7-nitro-benzofurazan
- NSC92221
- JOAFJXFAASLOHI-UHFFFAOYSA-N
- NSC 92221
- DTXSID00195283
- MFCD00042249
- AKOS006223208
- 2,2-Difluoropropane-1,3-diamide
- DTXCID10117774
- DB-050944
- 2,2-Difluoromalonamide
-
- MDL: MFCD00042249
- Inchi: InChI=1S/C3H4F2N2O2/c4-3(5,1(6)8)2(7)9/h(H2,6,8)(H2,7,9)
- InChI Key: JOAFJXFAASLOHI-UHFFFAOYSA-N
- SMILES: C(=O)(C(C(=O)N)(F)F)N
Computed Properties
- Exact Mass: 138.02400
- Monoisotopic Mass: 138.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.2A^2
- XLogP3: -1.1
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Density: 1.238
- Melting Point: 206-207°C
- Boiling Point: 223.5°Cat760mmHg
- Flash Point: 99.9°C
- Refractive Index: 1.429
- PSA: 86.18000
- LogP: -0.00710
2,2-Difluoromalonamide Security Information
2,2-Difluoromalonamide Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,2-Difluoromalonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D765461-1g |
2,2-DIFLUOROMALONAMIDE |
425-99-0 | 95% | 1g |
$1085 | 2024-06-06 | |
eNovation Chemicals LLC | D765461-5g |
2,2-DIFLUOROMALONAMIDE |
425-99-0 | 95% | 5g |
$2955 | 2023-09-04 | |
Enamine | EN300-1272571-250mg |
difluoropropanediamide |
425-99-0 | 95.0% | 250mg |
$297.0 | 2023-10-02 | |
Enamine | EN300-1272571-5000mg |
difluoropropanediamide |
425-99-0 | 95.0% | 5000mg |
$1800.0 | 2023-10-02 | |
1PlusChem | 1P00C0ZV-500mg |
2,2-Difluoromalonamide |
425-99-0 | 95% | 500mg |
$358.00 | 2025-02-25 | |
1PlusChem | 1P00C0ZV-1g |
2,2-Difluoromalonamide |
425-99-0 | 95% | 1g |
$449.00 | 2025-02-25 | |
Enamine | EN300-1272571-2.5g |
difluoropropanediamide |
425-99-0 | 95% | 2.5g |
$1050.0 | 2023-07-06 | |
Enamine | EN300-1272571-100mg |
difluoropropanediamide |
425-99-0 | 95.0% | 100mg |
$208.0 | 2023-10-02 | |
Enamine | EN300-1272571-1000mg |
difluoropropanediamide |
425-99-0 | 95.0% | 1000mg |
$600.0 | 2023-10-02 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT8664-500.0mg |
2,2-difluoropropanediamide |
425-99-0 | 95% | 500.0mg |
¥5036.0000 | 2024-08-02 |
2,2-Difluoromalonamide Related Literature
-
Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
-
S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
-
Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:425-99-0)2,2-Difluoromalonamide

Purity:99%
Quantity:1g
Price ($):940.0